Cas no 850568-33-1 (4-(Diisopropylcarbamoyl)phenylboronic acid)

• Product Name: 4-(Diisopropylcarbamoyl)phenylboronic acid
• CAS No: 850568-33-1
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD06659884
• CID: 719835
• PubChem ID: 44119404
• Update Time: 2025-05-20

4-(Diisopropylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Diisopropylcarbamoyl)phenyl)boronic acid
• 4-(Diisopropylcarbamoyl)benzeneboronic acid
• [4-[di(propan-2-yl)carbamoyl]phenyl]boronic acid
• 4-(Diisopropylcarbamoyl)phenylboronic acid
• 4-(N,N-Diisopropylaminocarbonyl)phenylboronic acid
• Boronic acid,B-[4-[[bis(1-methylethyl)amino]carbonyl]phenyl]-
• OR4075
• B-[4-[[Bis(1-methylethyl)amino]carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [4-[[bis(1-methylethyl)amino]carbonyl]phenyl]- (9CI)
• [4-(N,N-Diisopropylaminocarbonyl)phenyl]boronic acid
• [4-[Bis(propan-2-yl)carbamoyl]phenyl]boronic acid
• 850568-33-1
• CS-0175435
• SCHEMBL1742643
• 4-(N,N-Diisopropylaminocarbonyl)benzeneboronic acid
• AB26549
• DS-018440
• {4-[Di(propan-2-yl)carbamoyl]phenyl}boronic acid
• BS-25902
• DTXSID10657206
• H11727
• AKOS015838400
• MFCD06659884
• (4-(Diisopropylcarbamoyl)phenyl)boronicacid

• MDL： MFCD06659884
• Inchi： 1S/C13H20BNO3/c1-9(2)15(10(3)4)13(16)11-5-7-12(8-6-11)14(17)18/h5-10,17-18H,1-4H3
• InChI Key： OUULWFOPBSMMAD-UHFFFAOYSA-N
• SMILES： O=C(N(C(C)C)C(C)C)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.1
• Melting Point: 228-234
• Boiling Point: 429.9°C at 760 mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.527
• PSA: 60.77000
• LogP: 0.62540

4-(Diisopropylcarbamoyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-(Diisopropylcarbamoyl)phenylboronic acid

Introduction to 4-(Diisopropylcarbamoyl)phenylboronic Acid (CAS No. 850568-33-1) and Its Emerging Applications in Chemical Biology

4-(Diisopropylcarbamoyl)phenylboronic acid, identified by the chemical identifier CAS No. 850568-33-1, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a phenyl ring functionalized with a diisopropylcarbamoyl group and a boronic acid moiety—exhibits a range of intriguing chemical properties that make it a valuable tool in drug discovery and molecular recognition studies.

The boronic acid functional group in 4-(Diisopropylcarbamoyl)phenylboronic acid is particularly noteworthy due to its ability to form stable complexes with diol-containing molecules. This characteristic has been leveraged in various applications, including the development of boronate cross-linkers, which are essential for stabilizing protein-protein interactions and studying protein dynamics. The diisopropylcarbamoyl substituent further enhances the compound's solubility and stability, making it more amenable to use in solution-phase reactions and biophysical assays.

In recent years, 4-(Diisopropylcarbamoyl)phenylboronic acid has found utility in the synthesis of novel pharmaceutical intermediates. Its structural framework provides a versatile scaffold for further derivatization, enabling the creation of complex molecules with tailored biological activities. For instance, researchers have utilized this compound in the development of protease inhibitors, where the boronic acid moiety serves as a key pharmacophore for binding to target enzymes. The diisopropylcarbamoyl group, on the other hand, contributes to the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo.

One of the most exciting applications of 4-(Diisopropylcarbamoyl)phenylboronic acid lies in its potential as a tool for studying glycosylation processes. Boronic acids are well-known for their affinity towards sugars and glycoproteins, and modifications such as the diisopropylcarbamoyl group can fine-tune this interaction. This has opened up new avenues for investigating the role of glycosylation in cellular signaling and disease mechanisms. Recent studies have demonstrated its use in developing probes that selectively label glycoproteins in biological samples, facilitating high-throughput screening and structural elucidation.

The compound's compatibility with various synthetic methodologies has also made it a popular choice for medicinal chemists. Its ability to participate in Suzuki-Miyaura cross-coupling reactions allows for the efficient construction of biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). Additionally, its stability under a wide range of conditions makes it suitable for multi-step syntheses involving harsh reagents or elevated temperatures.

From a computational chemistry perspective, 4-(Diisopropylcarbamoyl)phenylboronic acid has been extensively studied to understand its molecular interactions at an atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets. These studies have not only enhanced our understanding of its mechanism of action but also guided the design of next-generation derivatives with improved efficacy and selectivity.

The pharmaceutical industry has also recognized the potential of 4-(Diisopropylcarbamoyl)phenylboronic acid as a building block for drug candidates targeting various diseases. For example, researchers have explored its use in developing treatments for metabolic disorders by leveraging its ability to modulate enzyme activity through boronate-based interactions. Furthermore, its role in antisense oligonucleotide (ASO) delivery systems has been investigated, where it serves as a linker between therapeutic nucleotides and delivery molecules.

In conclusion, 4-(Diisopropylcarbamoyl)phenylboronic acid (CAS No. 850568-33-1) represents a fascinating compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features enable it to participate in diverse chemical reactions and biological processes, making it an indispensable tool for scientists working on drug discovery and molecular engineering. As research continues to uncover new applications for this compound, its importance is likely to grow even further.